Cas no 105401-19-2 (3-Furancarboxylic acid, tetrahydro-4-oxo-5,5-diphenyl-, methyl ester)

• Product Name: 3-Furancarboxylic acid, tetrahydro-4-oxo-5,5-diphenyl-, methyl ester
• CAS No: 105401-19-2
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 1153477
• PubChem ID: 13266278
• Update Time: 2025-05-27

3-Furancarboxylic acid, tetrahydro-4-oxo-5,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-4-oxo-5,5-diphenyl-, methyl ester
• 105401-19-2
• Methyl 4-oxo-5,5-diphenyltetrahydrofuran-3-carboxylate
• Methyl4-oxo-5,5-diphenyltetrahydrofuran-3-carboxylate
• A906098
• METHYL 4-OXO-5,5-DIPHENYLOXOLANE-3-CARBOXYLATE

• Inchi： 1S/C18H16O4/c1-21-17(20)15-12-22-18(16(15)19,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3
• InChI Key： GCYTYBMRQGNVTI-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC)C(C1(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-Furancarboxylic acid, tetrahydro-4-oxo-5,5-diphenyl-, methyl ester

Comprehensive Overview of 3-Furancarboxylic acid, tetrahydro-4-oxo-5,5-diphenyl-, methyl ester (CAS No. 105401-19-2)

3-Furancarboxylic acid, tetrahydro-4-oxo-5,5-diphenyl-, methyl ester (CAS No. 105401-19-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique tetrahydrofuran core and diphenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a furan ring with a carbonyl group and ester functionality, making it valuable for designing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzymes or receptors due to its rigid yet modifiable scaffold.

The compound's CAS No. 105401-19-2 is a critical identifier for regulatory and commercial purposes, ensuring precise classification in chemical databases. Recent trends highlight growing interest in sustainable synthesis methods for such intermediates, aligning with the global push for green chemistry. Questions like *"How to optimize the yield of 3-Furancarboxylic acid derivatives?"* or *"What are the applications of tetrahydrofuran-based esters in medicinal chemistry?"* frequently appear in academic and industrial forums. These queries reflect the compound's relevance in developing biodegradable materials and low-toxicity agrochemicals.

From a structural perspective, the methyl ester moiety enhances the compound's solubility, facilitating its use in catalytic reactions and polymer formulations. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, a topic often searched by quality control professionals. Additionally, the diphenyl groups contribute to steric hindrance, influencing reactivity patterns—a key consideration for chemists designing chiral catalysts or ligands.

In the context of intellectual property, patents involving CAS 105401-19-2 often focus on its role in heterocyclic compound libraries for high-throughput screening. This aligns with the pharmaceutical industry's demand for diverse molecular scaffolds to address unmet medical needs. Environmental concerns also drive searches for *"eco-friendly degradation pathways of furancarboxylate esters*," underscoring the need for lifecycle assessments of such chemicals.

Future research directions may explore the compound's utility in bio-based polymers or controlled-release formulations, areas gaining traction due to circular economy initiatives. Its thermal stability and compatibility with common solvents make it a candidate for advanced material science applications, another hotspot in contemporary literature. By addressing these interdisciplinary angles, this overview bridges fundamental chemistry with cutting-edge industrial applications.